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Abstract

a-Fluoro sulfoxides have emerged as versatile and powerful building blocks in modern organic
synthesis. Their unique electronic properties, arising from the synergistic effects of the fluorine
atom and the sulfinyl group, enable a diverse range of chemical transformations. This technical
guide provides an in-depth exploration of the synthesis, reactivity, and applications of a-fluoro
sulfoxides, with a particular focus on their utility in asymmetric synthesis, the construction of
complex fluorinated molecules, and their role as precursors to other valuable functional groups.
This document is intended for researchers, scientists, and drug development professionals
seeking to leverage the potential of these remarkable reagents.

Introduction: The Rise of a-Fluoro Sulfoxides

The strategic incorporation of fluorine into organic molecules has become a cornerstone of
modern drug discovery and materials science.[1][2] The unique properties of fluorine, such as
its high electronegativity, small size, and ability to form strong bonds with carbon, can
profoundly influence the biological activity, metabolic stability, and physicochemical properties
of a molecule.[1][3] Within the vast landscape of organofluorine chemistry, a-fluoro sulfoxides
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stand out as particularly valuable synthetic intermediates.[4] The presence of both a fluorine
atom and a chiral sulfoxide group at the a-position creates a unique stereoelectronic
environment, rendering these compounds highly reactive and stereochemically versatile.[5][6]

This guide will delve into the core aspects of a-fluoro sulfoxide chemistry, providing a
comprehensive overview of their preparation, characteristic reactions, and impactful
applications in the synthesis of complex and biologically relevant molecules.

Synthesis of a-Fluoro Sulfoxides

The preparation of a-fluoro sulfoxides can be broadly categorized into two main approaches:
fluorination of a pre-existing sulfoxide and oxidation of an a-fluoro sulfide.

Direct Fluorination of Sulfoxides

The direct a-fluorination of sulfoxides represents a straightforward approach to accessing a-
fluoro sulfoxides. A variety of fluorinating agents have been employed for this transformation.

Electrophilic Fluorination: Reagents such as N-fluorobenzenesulfonimide (NFSI) can be used
for the electrophilic fluorination of tertiary sulfonamides, which can be subsequently
deprotected to yield primary and secondary a-fluorosulfonamides.[7]

Molecular Fluorine: The direct use of molecular fluorine (F2) has been reported for the a-
fluorination of sulfoxides bearing a-hydrogens.[8][9] This method offers a direct route to these
valuable compounds, although it requires specialized equipment and handling procedures due
to the high reactivity of fluorine gas.

Oxidation of a-Fluoro Sulfides

A more common and often milder approach involves the oxidation of a-fluoro sulfides. This two-
step sequence begins with the synthesis of the a-fluoro sulfide, followed by its oxidation to the
corresponding sulfoxide.

Fluoro-Pummerer Reaction: The reaction of sulfoxides with diethylaminosulfur trifluoride
(DAST) or other similar reagents, often referred to as the fluoro-Pummerer reaction, is a key
method for preparing a-fluoro sulfides.[10][11] This reaction proceeds through a thionium ion
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intermediate that is trapped by fluoride.[12] The resulting a-fluoro sulfide can then be oxidized
to the a-fluoro sulfoxide using standard oxidizing agents like m-CPBA.

Experimental Protocol: Synthesis of an a-Fluoro
Sulfoxide via Fluoro-Pummerer Reaction and Oxidation

This protocol describes a general procedure for the synthesis of an a-fluoro sulfoxide from a
starting sulfoxide.

Step 1: Fluoro-Pummerer Reaction to form the a-Fluoro Sulfide

» To a solution of the starting sulfoxide (1.0 eq) in a dry, inert solvent such as dichloromethane
(CH2Cl2) under an inert atmosphere (e.g., nitrogen or argon), add diethylaminosulfur
trifluoride (DAST) (1.1 - 1.5 eq) dropwise at 0 °C.

¢ Allow the reaction mixture to warm to room temperature and stir for 1-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous
solution of sodium bicarbonate (NaHCO:s).

o Extract the aqueous layer with CH2Clz (3 x).

o Combine the organic layers, dry over anhydrous sodium sulfate (Naz2S0Oa), filter, and
concentrate under reduced pressure.

 Purify the crude a-fluoro sulfide by column chromatography on silica gel.
Step 2: Oxidation to the a-Fluoro Sulfoxide
 Dissolve the purified a-fluoro sulfide (1.0 eq) in CH2Cl-.

e Cool the solution to 0 °C and add meta-chloroperoxybenzoic acid (m-CPBA) (1.0 - 1.2 eq)
portion-wise.

¢ Stir the reaction at 0 °C to room temperature for 1-3 hours, monitoring by TLC.
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e Once the starting material is consumed, quench the reaction with a saturated aqueous
solution of NaHCOs.

o Separate the organic layer and wash with saturated agueous NaHCOs and brine.
» Dry the organic layer over anhydrous Na2SOa, filter, and concentrate in vacuo.

 Purify the crude a-fluoro sulfoxide by column chromatography on silica gel to afford the
desired product.

Reactivity and Key Transformations of a-Fluoro
Sulfoxides

The unique structural features of a-fluoro sulfoxides give rise to a rich and diverse reactivity
profile. The electron-withdrawing nature of both the fluorine atom and the sulfinyl group
acidifies the a-proton, facilitating the formation of a carbanion.[13] Furthermore, the chiral
sulfoxide group can exert excellent stereocontrol in subsequent reactions.

The Pummerer Rearrangement

The Pummerer rearrangement is a classic reaction of sulfoxides, typically involving treatment
with an activating agent like acetic anhydride to form an a-acyloxy thioether.[12] In the context
of a-fluoro sulfoxides, this reaction can be modulated to achieve different outcomes. A "non-
oxidative" Pummerer reaction of 3-sulfinyl amines promoted by trifluoroacetic anhydride can
lead to the Sn2-type replacement of the sulfinyl group.[14] An unusual Pummerer
rearrangement of y-trifluoro-B-aminosulfoxides has been reported to yield sulfenamides.[5]
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Julia-Type Olefinations

a-Fluoro sulfoxides are valuable precursors to fluorinated sulfones, which are key reagents in
the Julia-Kocienski and related olefination reactions for the synthesis of fluoroalkenes.[15][16]
The reaction involves the deprotonation of the fluorinated sulfone to form a carbanion, which

then reacts with a carbonyl compound. The resulting B-alkoxy sulfone intermediate undergoes
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elimination to furnish the fluoroalkene.[17][18] This methodology provides a powerful tool for
the stereoselective synthesis of mono- and difluoroolefins.[15]
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Asymmetric Synthesis

The inherent chirality of the sulfoxide group makes a-fluoro sulfoxides excellent chiral
auxiliaries in asymmetric synthesis.[5] The stereocenter at the sulfur atom can effectively
control the stereochemical outcome of reactions at the adjacent carbon center. This has been
successfully applied in the synthesis of enantiomerically enriched fluorinated compounds,
including a-fluoro-fB-hydroxy sulfoxides and fluorinated amino acids.[19][20]

Applications in Drug Discovery and Development

The ability to introduce fluorine into complex molecules with high stereocontrol makes a-fluoro
sulfoxides particularly attractive for applications in drug discovery. Fluorinated motifs are
prevalent in a wide range of pharmaceuticals, where they can enhance metabolic stability,
binding affinity, and bioavailability.[21][22]

Synthesis of Bioactive Fluorinated Molecules

a-Fluoro sulfoxides have been employed in the synthesis of various biologically active
compounds, including enzyme inhibitors and fluorinated analogues of natural products. For
instance, they have been used to prepare fluorinated amino acids, which are valuable building
blocks for peptide-based therapeutics.[19][20]

PET Imaging Agents

The development of radiolabeled compounds is crucial for positron emission tomography
(PET), a powerful diagnostic imaging technique. The synthesis of 8F-labeled aryl
trifluoromethyl sulfones, sulfoxides, and sulfides highlights the potential of fluorine-sulfur
chemistry in developing novel PET tracers.[23]

Future Outlook
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The field of a-fluoro sulfoxide chemistry continues to evolve, with ongoing research focused on
the development of new synthetic methods, the exploration of novel reactivity, and the
application of these versatile reagents in the synthesis of increasingly complex and functional
molecules. The unique interplay between the fluorine atom and the sulfoxide group will
undoubtedly continue to inspire innovative solutions to challenging synthetic problems in
organic chemistry, medicinal chemistry, and materials science.

Conclusion

a-Fluoro sulfoxides are a class of reagents with a rich and diverse chemistry. Their synthesis,
reactivity, and applications, as outlined in this guide, demonstrate their significant potential as
powerful tools for modern organic synthesis. From their role in asymmetric transformations to
their utility in constructing complex fluorinated molecules, a-fluoro sulfoxides offer a unique and
valuable platform for researchers and scientists at the forefront of chemical innovation.

References

e Chiba, J., Sugihara, T., & Kaneko, C. (2006). a-Fluorination of Sulfoxides Bearing a-
Hydrogens by Molecular Fluorine. A Novel Method for the Synthesis of a-Fluorosulfones.
Chemistry Letters, 35(3), 254-255. [Link]

e McCarthy, J. R., Peet, N. P., LeTourneau, M. E., & Inbasekaran, M. (1985). Reaction of
Sulfoxides with Diethylaminosulfur Trifluoride: Fluoromethyl Phenyl Sulfone, A Reagent for
the Synthesis of Fluoroalkenes. Journal of the American Chemical Society, 107(3), 735-737.
[Link]

e Ni, C., & Hu, J. (2022). Synthesis of fluoroalkenes via Julia and Julia-Kocienski olefination
reactions. Tetrahedron, 110, 132716. [Link]

e Li,Y.,Wang, Y., & Zhu, C. (2020). a-C—H difluoroalkylation of alkyl sulfoxides via
intermolecular Pummerer reaction. Organic Chemistry Frontiers, 7(15), 2035-2040. [Link]

e McCarthy, J. R., Matthews, D. P., Edwards, M. L., Stemerick, D. M., & Jarvi, E. T. (1991).
FLUOROMETHYL PHENYL SULFONE. Organic Syntheses, 70, 197. [Link]

e Prakash, G. K. S., & Hu, J. (2007). Selective fluoroalkylations with fluorinated sulfones,
sulfoxides, and sulfides. Accounts of Chemical Research, 40(10), 921-930. [Link]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://academic.oup.com/chemlets/article/35/3/254/613401
https://www.researchgate.net/publication/244498308_Reaction_of_Sulfoxides_with_Diethylaminosulfur_Trifluoride_Fluoromethyl_Phenyl_Sulfone_A_Reagent_for_the_Synthesis_of_Fluoroalkenes
https://doi.org/10.1016/j.tet.2022.132716
https://pubs.rsc.org/en/content/articlelanding/2020/qo/d0qo00645a
http://www.orgsyn.org/demo.aspx?prep=v70p0197
https://pubmed.ncbi.nlm.nih.gov/17708659/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Prakash, G. K. S., & Yudin, A. K. (2014). Synthesis of Fluoroolefins via Julia-Kocienski
Olefination. Chemical Reviews, 114(14), 7167-7213. [Link]

Pees, A., & Gouverneur, V. (2020). Synthesis of 18F-labeled Aryl Trifluoromethyl Sulfones,
-Sulfoxides, and -Sulfides for Positron Emission Tomography. Angewandte Chemie
International Edition, 59(36), 15511-15515. [Link]

Chiba, J., Sugihara, T., & Kaneko, C. (1995). .ALPHA.-Fluorination of Methyl Phenyl
Sulfoxide and Related Compounds by Molecular Fluorine: A Novel Method for the
Introduction of Fluorine into Sulfoxides Bearing .ALPHA.-H Atoms. Chemical &
Pharmaceutical Bulletin, 43(6), 1045-1047. [Link]

Chaume, G., Ricard, L., & Gandon, V. (2021). Asymmetric a-Fluoroalkyl-a-Amino Acids:
Recent Advances in Their Synthesis and Applications. Molecules, 26(6), 1735. [Link]

Chaume, G., Ricard, L., & Gandon, V. (2021). Asymmetric a-Fluoroalkyl-a-Amino Acids:
Recent Advances in Their Synthesis and Applications. Molecules, 26(6), 1735. [Link]

Pummerer, R. (1909). Uber Phenylsulfoxyessigsaure. Berichte der deutschen chemischen
Gesellschaft, 42(2), 2282-2291. [Link]

Urban, M., & Tobrman, T. (2021). a-Fluoroalkenyl pyrrolidines via the Julia-Kocienski
reaction. European Journal of Organic Chemistry, 2021(24), 3467-3475. [Link]

Grellepois, F., & Ghibaudo, S. (2020). Intertwined Processes in the Pummerer-Type
Rearrangement Affording a-Trifluoromethoxylated Thioethers and the Corresponding Highly
Enantioenriched Sulfoxides. European Journal of Organic Chemistry, 2020(41), 6524-6533.
[Link]

Fustero, S., Sanz-Cervera, J. F,, Pina, B., & Asensio, A. (2004). Synthesis of alpha-
fluorosulfonamides by electrophilic fluorination. The Journal of Organic Chemistry, 69(23),
8113-8116. [Link]

Carreno, M. C. (1995). Applications of Sulfoxides to Asymmetric Synthesis of Biologically
Active Compounds. Chemical Reviews, 95(6), 1717-1760. [Link]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4119904/
https://onlinelibrary.wiley.com/doi/full/10.1002/anie.202005886
https://www.researchgate.net/publication/280036109_ALPHA-Fluorination_of_Methyl_Phenyl_Sulfoxide_and_Related_Compounds_by_Molecular_Fluorine_A_Novel_Method_for_the_Introduction_of_Fluorine_into_Sulfoxides_Bearing_ALPHA-H_Atoms
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8003713/
https://www.mdpi.com/1420-3049/26/6/1735
https://en.wikipedia.org/wiki/Pummerer_rearrangement
https://www.researchgate.net/publication/352220790_a-Fluoroalkenyl_pyrrolidines_via_the_Julia-Kocienski_reaction
https://www.researchgate.net/publication/344498328_Intertwined_Processes_in_the_Pummerer-Type_Rearrangement_Affording_a-Trifluoromethoxylated_Thioethers_and_the_Corresponding_Highly_Enantioenriched_Sulfoxides
https://pubmed.ncbi.nlm.nih.gov/15527246/
https://pubs.acs.org/doi/10.1021/cr00038a001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Burtoloso, A. C. B., & Mattson, A. E. (2021). Enantioselective a,a-Chlorofluorination of
Sulfoxonium Ylides. The Journal of Organic Chemistry, 86(17), 12427-12435. [Link]

Ni, C., & Hu, J. (2014). Good Partnership between Sulfur and Fluorine: Sulfur-Based
Fluorination and Fluoroalkylation Reagents for Organic Synthesis. Chemical Reviews,
114(14), 7167-7213. [Link]

Rayner, C. M. (2018). Application of chiral sulfoxides in asymmetric synthesis. MedCrave
Online Journal of Chemistry, 2(2), 48-58. [Link]

Julia, M., & Paris, J. M. (1973). Syntheses a l'aide de sulfones v.-(+) methode de synthese
generale de doubles liaisons. Tetrahedron Letters, 14(49), 4833-4836. [Link]

Kocienski, P. J., Lythgoe, B., & Ruston, S. (1978). The Julia-Lythgoe Olefination. Journal of
the Chemical Society, Perkin Transactions 1, 829-834. [Link]

Anglim, C. M., & Goble, S. D. (2020). Conformational Analysis of Acyclic a-Fluoro Sulfur
Motifs. Chemistry — A European Journal, 26(60), 13704-13715. [Link]

Bravo, P., Fronza, G., Viani, F., & Zanda, M. (2000). The “Non-Oxidative” Pummerer
Reaction: Conclusive Evidence for SN2-Type Stereoselectivity, Mechanistic Insight, and
Synthesis of Enantiopure I-a-Trifluoromethylthreoninate and d-a-Trifluoromethyl-allo-
threoninatel. The Journal of Organic Chemistry, 65(8), 2619-2622. [Link]

Bull, J. A., & Jones, T. F. (2022). Asymmetric Synthesis of Sulfoximines, Sulfonimidoyl
Fluorides, and Sulfonimidamides Enabled by an Enantiopure Bifunctional S(VI) Reagent.
Journal of the American Chemical Society, 144(37), 17042-17053. [Link]

Trost, B. M., & Melvin, L. S. (1975). Sulfur Ylides: Emerging Synthetic Intermediates.
Academic Press. [Link]

Bull, J. A, & Jones, T. F. (2022). Asymmetric synthesis of sulfoximines, sulfonimidoyl
fluorides and sulfonimidamides enabled by an enantiopure bifunctional S(VI) reagent.
Journal of the American Chemical Society, 144(37), 17042-17053. [Link]

Anglim, C. M., & Goble, S. D. (2020). Conformational Analysis of Acyclic a-Fluoro Sulfur
Motifs. Chemistry — A European Journal, 26(60), 13704-13715. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8426038/
https://pubs.acs.org/doi/10.1021/cr5002386
https://medcraveonline.com/MOJC/application-of-chiral-sulfoxides-in-asymmetric-synthesis.html
https://www.alfa.com/en/julia-kocienski-olefination/
https://www.organic-chemistry.org/namedreactions/julia-olefination.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7590326/
https://pubs.acs.org/doi/10.1021/jo991823t
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9518972/
https://en.wikipedia.org/wiki/Sulfoxide
https://www.researchgate.net/publication/377462153_Asymmetric_synthesis_of_sulfoximines_sulfonimidoyl_fluorides_and_sulfonimidamides_enabled_by_an_enantiopure_bifunctional_SVI_reagent
https://www.researchgate.net/publication/344498328_Conformational_Analysis_of_Acyclic_a-Fluoro_Sulfur_Motifs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

McCarthy, J. R., Peet, N. P,, & LeTourneau, M. E. (1985). (Diethylamino)sulfur trifluoride in
organic synthesis. 2. The transformation of sulfoxides to .alpha.-fluoro thioethers. Journal of
the American Chemical Society, 107(3), 735-737. [Link]

Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design
and case studies. The Pharma Innovation Journal, 7(2), 207-215. [Link]

Goundry, W. R. F., & Sathyadevi, P. (2022). FDA-Approved Trifluoromethyl Group-Containing
Drugs: A Review of 20 Years. Molecules, 27(20), 6821. [Link]

Wang, Y., & Liu, X. (2023). Drug Discovery Based on Fluorine-Containing Glycomimetics.
Molecules, 28(18), 6666. [Link]

Signore, G., Samaritani, S., Malanga, C., & Menicagli, R. (2006). A New Synthetic Approach
to Aryl and Alkyl a,3-Unsaturated Sulfoxides. Synthesis, 2006(05), 762-764. [Link]

Scott, P. J. H. (2022). Utilization of fluorinated a-amino acids in small molecule drug design.
Expert Opinion on Drug Discovery, 17(11), 1239-1254. [Link]

llardi, E. A., & Vitaku, E. (2013). Data-Mining for Sulfur and Fluorine: An Evaluation of
Pharmaceuticals To Reveal Opportunities for Drug Design and Discovery. Journal of
Medicinal Chemistry, 56(20), 7861-7873. [Link]

Nace, H. R., & Monagle, J. J. (1959). Notes: Reactions of Sulfoxides with Organic Halides.
Preparation of Aldehydes and Ketones. The Journal of Organic Chemistry, 24(11), 1792-
1793. [Link]

Ni, C., & Hu, J. (2014). Good Partnership Between Sulfur and Fluorine: Sulfur-Based
Fluorination and Fluoroalkylation Reagents for Organic Synthesis. Chemical Reviews,
114(14), 7167-7213. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pubs.acs.org/doi/10.1021/ja00289a049
https://www.thepharmajournal.com/archives/2025/vol7issue2/PartC/7-2-25-833.pdf
https://www.mdpi.com/1420-3049/27/20/6821
https://www.mdpi.com/1420-3049/28/18/6666
https://www.organic-chemistry.org/synthesis/C-S/sulfoxides.shtm
https://www.researchgate.net/publication/365538139_Utilization_of_fluorinated_a-amino_acids_in_small_molecule_drug_design
https://pubs.acs.org/doi/10.1021/jm4010119
https://typeset.io/papers/notes-reactions-of-sulfoxides-with-organic-halides-4n5n93d18e
https://www.researchgate.net/publication/264843108_ChemInform_Abstract_Good_Partnership_Between_Sulfur_and_Fluorine_Sulfur-Based_Fluorination_and_Fluoroalkylation_Reagents_for_Organic_Synthesis
https://www.benchchem.com/product/b3055538?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

¢ 1. pharmacyjournal.org [pharmacyjournal.org]
e 2. Drug Discovery Based on Fluorine-Containing Glycomimetics [mdpi.com]
e 3. pubs.acs.org [pubs.acs.org]

¢ 4. Selective fluoroalkylations with fluorinated sulfones, sulfoxides, and sulfides - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 5. medcraveonline.com [medcraveonline.com]
¢ 6. Conformational Analysis of Acyclic a-Fluoro Sulfur Motifs - PMC [pmc.ncbi.nlm.nih.gov]

e 7. Synthesis of alpha-fluorosulfonamides by electrophilic fluorination - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 8. academic.oup.com [academic.oup.com]

¢ 9. researchgate.net [researchgate.net]

¢ 10. Organic Syntheses Procedure [orgsyn.org]

e 11. pubs.acs.org [pubs.acs.org]

e 12. Pummerer rearrangement - Wikipedia [en.wikipedia.org]

e 13. Sulfoxide - Wikipedia [en.wikipedia.org]

e 14. pubs.acs.org [pubs.acs.org]

e 15. sioc.cas.cn [sioc.cas.cn]

e 16. Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC [pmc.ncbi.nlm.nih.gov]
e 17. alfa-chemistry.com [alfa-chemistry.com]

¢ 18. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]

¢ 19. Asymmetric a-Fluoroalkyl-a-Amino Acids: Recent Advances in Their Synthesis and
Applications - PMC [pmc.ncbi.nim.nih.gov]

¢ 20. mdpi.com [mdpi.com]

e 21. mdpi.com [mdpi.com]

e 22.researchgate.net [researchgate.net]
¢ 23. d-nb.info [d-nb.info]

¢ To cite this document: BenchChem. [Applications of a-Fluoro Sulfoxides in Organic
Synthesis: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.mdpi.com/1420-3049/28/18/6641
https://pubs.acs.org/doi/10.1021/jm401375q
https://pubmed.ncbi.nlm.nih.gov/17708659/
https://pubmed.ncbi.nlm.nih.gov/17708659/
http://medcraveonline.com/MOJBOC/MOJBOC-02-00062.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7702044/
https://pubmed.ncbi.nlm.nih.gov/15524464/
https://pubmed.ncbi.nlm.nih.gov/15524464/
https://academic.oup.com/chemlett/article-abstract/24/7/581/7401037
https://www.researchgate.net/publication/250540822_ALPHA-Fluorination_of_Methyl_Phenyl_Sulfoxide_and_Related_Compounds_by_Molecular_Fluorine_A_Novel_Method_for_the_Introduction_of_Fluorine_into_Sulfoxides_Bearing_ALPHA-H_Atoms
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://pubs.acs.org/doi/10.1021/ja00289a053
https://en.wikipedia.org/wiki/Pummerer_rearrangement
https://en.wikipedia.org/wiki/Sulfoxide
https://pubs.acs.org/doi/abs/10.1021/jo991534p
http://www.sioc.cas.cn/hjbktz/lwfb/202211/P020221121546493960734.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3337086/
https://www.alfa-chemistry.com/resources/julia-kocienski-olefination.html
https://www.organic-chemistry.org/namedreactions/modified-julia-kocienski-olefination.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974720/
https://www.mdpi.com/1420-3049/29/6/1408
https://www.mdpi.com/2227-9717/10/10/2054
https://www.researchgate.net/publication/397035822_Utilization_of_fluorinated_a-amino_acids_in_small_molecule_drug_design
https://d-nb.info/1331593832/34
https://www.benchchem.com/product/b3055538/docs#applications-of-fluoro-sulfoxides-in-organic-synthesis-a-technical-guide
https://www.benchchem.com/product/b3055538/docs#applications-of-fluoro-sulfoxides-in-organic-synthesis-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3055538/docs#applications-of-fluoro-sulfoxides-in-
organic-synthesis-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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